1-methyl-4-nitro-1H-pyrazole-5-carbonyl chloride
Overview
Description
“1-methyl-4-nitro-1H-pyrazole-5-carbonyl chloride” is a chemical compound with the CAS Number: 1006962-20-4 . It has a linear formula of C5H4ClN3O3 . The IUPAC name for this compound is 1-methyl-4-nitro-1H-pyrazole-5-carbonyl chloride .
Molecular Structure Analysis
The molecular weight of “1-methyl-4-nitro-1H-pyrazole-5-carbonyl chloride” is 189.56 . The InChI Code for this compound is 1S/C5H4ClN3O3/c1-8-4(5(6)10)3(2-7-8)9(11)12/h2H,1H3 .Scientific Research Applications
Crystallography
The compound has been used in crystallographic studies . The crystal structure of a similar compound, 1-methyl-3-propyl-4-nitro-1H-pyrazole-5-carboxylic acid, has been determined . These studies provide valuable insights into the molecular structure and bonding of the compound.
Organic Synthesis
The pyrazole structure, to which our compound belongs, has found intriguing applications in organic synthesis . It acts as both a directing and transforming group .
Preparation of Aminothiazoles
The compound can be used as a reagent for the preparation of aminothiazoles . Aminothiazoles are known to act as γ-secretase modulators .
Preparation of Amino-pyrido-indol-carboxamides
It can also be used in the synthesis of amino-pyrido-indol-carboxamides . These compounds have potential as JAK2 inhibitors for myeloproliferative disorders therapy .
Synthesis of Pyridine Derivatives
The compound can be used in the synthesis of pyridine derivatives . These derivatives can act as TGF-β1 and active A signaling inhibitors .
Preparation of MK-2461 Analogs
MK-2461 analogs can be synthesized using this compound . These analogs are known to inhibit c-Met kinase, which is important in the treatment of cancer .
Biological Properties
The pyrazole scaffold, which is a part of our compound, is known to exhibit a diverse array of biological properties . These include antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal properties .
Mechanism of Action
Target of Action
The primary targets of 1-methyl-4-nitro-1H-pyrazole-5-carbonyl chloride are currently unknown. This compound is a derivative of pyrazole, a class of organic compounds with a five-membered ring with two nitrogen atoms . Pyrazoles are known for their versatility in organic synthesis and medicinal chemistry . .
Mode of Action
Pyrazoles, in general, are known to exhibit tautomerism, a phenomenon that may influence their reactivity . This could potentially impact the interaction of 1-methyl-4-nitro-1H-pyrazole-5-carbonyl chloride with its targets and any resulting changes.
Biochemical Pathways
Pyrazoles are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field . Therefore, it is possible that 1-methyl-4-nitro-1H-pyrazole-5-carbonyl chloride could affect various biochemical pathways depending on its specific targets.
Action Environment
The action, efficacy, and stability of 1-methyl-4-nitro-1H-pyrazole-5-carbonyl chloride could be influenced by various environmental factors. For instance, the compound’s reactivity could be affected by the solvent in which it is dissolved . .
properties
IUPAC Name |
2-methyl-4-nitropyrazole-3-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClN3O3/c1-8-4(5(6)10)3(2-7-8)9(11)12/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRXRCBHJNPTZTL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)[N+](=O)[O-])C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid](/img/structure/B1641150.png)
